Cas no 870288-16-7 (Cis-2-tert-butoxycarbonylamino-cyclohex-3-enecarboxylic Acid)

• Product Name: Cis-2-tert-butoxycarbonylamino-cyclohex-3-enecarboxylic Acid
• CAS No: 870288-16-7
• MF: C₁₂H₁₉NO₄
• MW: 241.28356385231
• CID: 1867027
• PubChem ID: 11622843
• Update Time: 2025-04-21

Cis-2-tert-butoxycarbonylamino-cyclohex-3-enecarboxylic Acid Chemical and Physical Properties

Names and Identifiers

• Cis-2-tert-butoxycarbonylamino-cyclohex-3-enecarboxylic Acid
• (1R,2S)-2-(tert-butoxycarbonylamino)cyclohex-3-enecarboxylic acid
• (1R,2S)-Boc-2-aminocyclohex-3-ene-carboxylic acid
• DTXSID90469607
• MFCD09475437
• 870288-16-7
• (1R,2S)-2-{[(tert-butoxy)carbonyl]amino}cyclohex-3-ene-1-carboxylic acid
• 233600-33-4
• (+/-)-CIS-2-(BOC-AMINO)-3-CYCLOHEXENE-1-CARBOXYLIC ACID
• (1R,2S)-2-[(tert-butoxycarbonyl)amino]cyclohex-3-ene-1-carboxylic acid
• 3-Cyclohexene-1-carboxylic acid, 2-[[(1,1-dimethylethoxy)carbonyl]amino]-, (1R,2S)-rel-
• (1R,2S)-2-((tert-Butoxycarbonyl)amino)cyclohex-3-enecarboxylic acid
• (+/-)-cis-2-(Boc-amino)-3-cyclohexene-1-carboxylic acid, >=97.0%
• (1R,2S)-2-[(2-methylpropan-2-yl)oxycarbonylamino]cyclohex-3-ene-1-carboxylic acid
• ( inverted exclamation markA)-cis-2-(Boc-aMino)-3-cyclohexene-1-carboxylic acid

• Inchi： 1S/C12H19NO4/c1-12(2,3)17-11(16)13-9-7-5-4-6-8(9)10(14)15/h5,7-9H,4,6H2,1-3H3,(H,13,16)(H,14,15)/t8-,9+/m1/s1
• InChI Key： QWRRLPZJKAWOFL-BDAKNGLRSA-N
• SMILES： O(C(N[C@H]1C=CCC[C@H]1C(=O)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 241.13100
• Monoisotopic Mass: 241.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 75.6Ų

Experimental Properties

• Density: 1.15
• Boiling Point: 399.2°C at 760 mmHg
• Flash Point: 195.2°C
• Refractive Index: 1.511
• PSA: 75.63000
• LogP: 2.32140